Cas no 1229405-43-9 (4-(4-Chlorophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine)

• Product Name: 4-(4-Chlorophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine
• CAS No: 1229405-43-9
• MF: C₁₈H₁₆ClN₃O₂
• MW: 341.791543006897
• MDL: MFCD21335948
• CID: 5206629
• Update Time: 2026-03-06

4-(4-Chlorophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chlorophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine
• 2-Pyrimidinamine, 4-(4-chlorophenyl)-6-(3,4-dimethoxyphenyl)-

• MDL： MFCD21335948
• Inchi： 1S/C18H16ClN3O2/c1-23-16-8-5-12(9-17(16)24-2)15-10-14(21-18(20)22-15)11-3-6-13(19)7-4-11/h3-10H,1-2H3,(H2,20,21,22)
• InChI Key： OPSVHDNVNLIVJG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(C2C=CC(=C(C=2)OC)OC)=NC(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 393
• XLogP3: 3.7
• Topological Polar Surface Area: 70.3

Additional information on 4-(4-Chlorophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine

4-(4-Chlorophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine: A Comprehensive Overview

The compound 4-(4-Chlorophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine, identified by the CAS number 1229405-43-9, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structure of this molecule comprises a pyrimidine ring substituted with a 4-chlorophenyl group at position 4 and a 3,4-dimethoxyphenyl group at position 6. These substituents contribute to the molecule's unique chemical properties and biological functions.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of anticancer agents. The pyrimidin-2-amine core of this compound has been shown to exhibit potent antiproliferative activity against various cancer cell lines. The presence of the 3,4-dimethoxyphenyl group introduces additional electronic and steric effects, which enhance the molecule's bioavailability and target specificity. This makes it a promising candidate for further preclinical and clinical studies in oncology.

In addition to its therapeutic potential, the synthesis of 1229405-43-9 has been optimized through advanced synthetic methodologies. Researchers have employed multi-component reactions and microwave-assisted synthesis to improve the efficiency and scalability of its production. These advancements have not only reduced the cost of synthesis but also minimized environmental impact, aligning with current green chemistry principles.

The structural features of this compound also make it an excellent building block for constructing more complex molecular architectures. Its ability to form hydrogen bonds and participate in π-π interactions has been exploited in supramolecular chemistry, leading to the development of novel materials with unique physical properties. Furthermore, computational studies have revealed that the molecule exhibits favorable pharmacokinetic profiles, suggesting its potential as an orally bioavailable drug.

Looking ahead, ongoing research is focused on elucidating the exact mechanism of action of 1229405-43-9. Preclinical studies are investigating its ability to modulate key signaling pathways involved in cancer progression, such as the MAPK/ERK pathway. Additionally, efforts are being made to identify potential biomarkers that could predict patient response to this compound, paving the way for personalized medicine approaches.

In conclusion, 1229405-43-9, or 4-(4-Chlorophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine, represents a compelling example of how structural diversity can be harnessed to develop innovative therapeutic agents. With its promising biological profile and versatile chemical properties, this compound continues to be a focal point in both academic research and industrial drug development.